Cas no 13316-69-3 (N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride)

N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride structure
13316-69-3 structure
Product Name:N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
CAS No:13316-69-3
MF:C27H49Cl2N
MW:458.590666532516
CID:2770657
PubChem ID:71351781
Update Time:2025-04-21

N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
    • 13316-69-3
    • DTXSID20777161
    • Inchi: 1S/C27H49ClN.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-29(2,3)25-26-20-22-27(28)23-21-26;/h20-23H,4-19,24-25H2,1-3H3;1H/q+1;/p-1
    • InChI Key: WJPCQQKUAPIKMX-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=CC=1)C[N+](C)(C)CCCCCCCCCCCCCCCCCC.[Cl-]

Computed Properties

  • Exact Mass: 457.3242060Da
  • Monoisotopic Mass: 457.3242060Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 19
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride Related Literature

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